Cas no 26545-53-9 (Benzenesulfonic acid, dodecyl-, compd. with 2,2-iminodiethanol (1:1) (8CI))

• Product Name: Benzenesulfonic acid, dodecyl-, compd. with 2,2-iminodiethanol (1:1) (8CI)
• CAS No: 26545-53-9
• MF: C₂₂H₄₁NO₅S
• MW: 431.629646062851
• CID: 263627
• PubChem ID: 57371087
• Update Time: 2025-04-19

Benzenesulfonic acid, dodecyl-, compd. with 2,2-iminodiethanol (1:1) (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, dodecyl-, compd. with 2,2-iminodiethanol (1:1) (8CI)
• dodecyl benzenesulfonate,2-(2-hydroxyethylamino)ethanol
• BAS 089-00E
• Benzenesulfonic acid, dodecyl-, compd. with 2,2'-iminobis(ethanol) (1:1)
• Benzenesulfonic acid, dodecyl-, compd. with 2,2'-iminodiethanol (1:1) (8CI)
• Caswell No. 413D
• DEA-Dodecylbenzenesulfonate
• Diethanolamine dodecylbenzene sulfonate
• Dodecylbenzen
• Dodecylbenzenesulfonic acid, diethanolamine salt
• EPA Pesticide Chemical Code 079015
• dodecyl benzenesulfonate;2-(2-hydroxyethylamino)ethanol
• Diethanolamine dodecylbenzenesulfonate
• Dodecylbenzenesulphonic acid, compound with 2,2'-iminodiethanol (1:1)
• 26545-53-9
• PNJUHWYLFGZTIK-UHFFFAOYSA-N
• dodecylbenzenesulfonic acid diethanolamine salt

• Inchi： 1S/C18H30O3S.C4H11NO2/c1-2-3-4-5-6-7-8-9-10-14-17-21-22(19,20)18-15-12-11-13-16-18;6-3-1-5-2-4-7/h11-13,15-16H,2-10,14,17H2,1H3;5-7H,1-4H2
• InChI Key： PNJUHWYLFGZTIK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCCCCCCCCCCCC.OCCNCCO

Computed Properties

• Exact Mass: 431.27073
• Monoisotopic Mass: 431.27054458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 106.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters